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Compound of Interest

Compound Name: Diphenylborinic acid
CAS No.: 2622-89-1
Cat. No.: B1205314
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Diphenylborinic acid (CAS
No. 2622-89-1), also known as Hydroxydiphenylborane. It details the compound's chemical and
physical properties, synthesis, applications in organic chemistry, potential biological
significance, and safety protocols. The information is curated for professionals in research and
development.

Chemical and Physical Properties

Diphenylborinic acid is an organoboron compound featuring two phenyl groups and a
hydroxyl group attached to a central boron atom. It is typically a white, crystalline solid at room
temperature.[1][2] Its stability under normal conditions makes it a versatile reagent in various

chemical transformations.[1]

Table 1: Physical and Chemical Properties of Diphenylborinic Acid
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Property Value Reference(s)
CAS Number 2622-89-1 [11[3114]
Molecular Formula C12H12BO [11[31[5]
Molecular Weight 182.03 g/mol [31[5][6]
Appearance White powder / solid [11[7]

Melting Point 57.5°C [L](3]41(5]
Boiling Point 312.6 °C at 760 mmHg [11[31141[5]
Density 1.06 - 1.074 g/cm3 [31[4]

Flash Point 142.8 °C (1131141

Vapor Pressure

0.000224 mmHg at 25°C

[1]3]

Refractive Index 1.578 [1][3]

pKa (Predicted) 9.00 £ 0.53 [11[31[5]
VIGVRXYWWFPORY-

InChl Key [3]
UHFFFAOYSA-N
OB(C1=CC=CC=C1)C2=CC=
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Synthesis and Handling

The synthesis of Diphenylborinic acid can be approached through various organometallic

routes. A common and reliable method involves the preparation of a stable precursor, the

ethanolamine ester of diphenylborinic acid, which can be easily hydrolyzed to yield the final

product when needed.[9] This method is advantageous for storage, as the ester is more stable

than the acid itself.[9]

This protocol is based on the principle of forming a stable amino alcohol ester, which is then

hydrolyzed.[9]

Materials:

© 2026 BenchChem. All rights reserved. 2/12

Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.fishersci.com/store/msds?partNumber=AC155420250&productDescription=DIPHENYLBORIC+ACID+ETHA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.carlroth.com/medias/SDB-9920-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI3Mjh8YXBwbGljYXRpb24vcGRmfGFHUXpMMmhqTVM4NU1UYzNORE14T1RBd01Ua3dMMU5FUWw4NU9USXdYMGxGWDBWT0xuQmtaZ3w1NjA3Yjc0MGZkNjgxMDVkNmVkMmY5ZjNhODNjY2FlZjI3NzFlZDlhMDYzZTBmMzFkN2IxMjUyNjExODZjMTg1
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.carlroth.com/medias/SDB-9920-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI3Mjh8YXBwbGljYXRpb24vcGRmfGFHUXpMMmhqTVM4NU1UYzNORE14T1RBd01Ua3dMMU5FUWw4NU9USXdYMGxGWDBWT0xuQmtaZ3w1NjA3Yjc0MGZkNjgxMDVkNmVkMmY5ZjNhODNjY2FlZjI3NzFlZDlhMDYzZTBmMzFkN2IxMjUyNjExODZjMTg1
https://www.researchgate.net/publication/237851836_Infrared_spectra_of_phenylboronic_acid_normal_and_deuterated_and_diphenyl_phenylboronate
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
http://www1.udel.edu/chem/fox/Suzuki.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.fishersci.com/store/msds?partNumber=AC155420250&productDescription=DIPHENYLBORIC+ACID+ETHA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9920-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI3Mjh8YXBwbGljYXRpb24vcGRmfGFHUXpMMmhqTVM4NU1UYzNORE14T1RBd01Ua3dMMU5FUWw4NU9USXdYMGxGWDBWT0xuQmtaZ3w1NjA3Yjc0MGZkNjgxMDVkNmVkMmY5ZjNhODNjY2FlZjI3NzFlZDlhMDYzZTBmMzFkN2IxMjUyNjExODZjMTg1
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.fishersci.com/store/msds?partNumber=AC155420250&productDescription=DIPHENYLBORIC+ACID+ETHA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9920-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI3Mjh8YXBwbGljYXRpb24vcGRmfGFHUXpMMmhqTVM4NU1UYzNORE14T1RBd01Ua3dMMU5FUWw4NU9USXdYMGxGWDBWT0xuQmtaZ3w1NjA3Yjc0MGZkNjgxMDVkNmVkMmY5ZjNhODNjY2FlZjI3NzFlZDlhMDYzZTBmMzFkN2IxMjUyNjExODZjMTg1
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.fishersci.com/store/msds?partNumber=AC155420250&productDescription=DIPHENYLBORIC+ACID+ETHA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.fishersci.com/store/msds?partNumber=AC155420250&productDescription=DIPHENYLBORIC+ACID+ETHA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Borinic_Acid_Methyl_Esters.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://www.carlroth.com/medias/SDB-9920-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI3Mjh8YXBwbGljYXRpb24vcGRmfGFHUXpMMmhqTVM4NU1UYzNORE14T1RBd01Ua3dMMU5FUWw4NU9USXdYMGxGWDBWT0xuQmtaZ3w1NjA3Yjc0MGZkNjgxMDVkNmVkMmY5ZjNhODNjY2FlZjI3NzFlZDlhMDYzZTBmMzFkN2IxMjUyNjExODZjMTg1
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylborinic-acid
https://pubmed.ncbi.nlm.nih.gov/21975546/
https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diphenylborinic-acid-cas-2622-89-1
https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diphenylborinic-acid-cas-2622-89-1
https://pubs.acs.org/doi/pdf/10.1021/jo01064a641
https://pubs.acs.org/doi/pdf/10.1021/jo01064a641
https://pubs.acs.org/doi/pdf/10.1021/jo01064a641
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Phenylmagnesium bromide (Grignard reagent)
e Trimethyl borate

» Ethanolamine

e Methanol

e 1M Hydrochloric acid

o Diethyl ether

e Anhydrous Magnesium Sulfate (MgSQOa)
 Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Ester Formation: The ethanolamine ester of diphenylborinic acid is prepared according to
the procedure described by Letsinger and Remes, which involves the reaction of a phenyl
Grignard reagent with a borate ester followed by treatment with ethanolamine.[9]

o Hydrolysis: Dissolve the purified ethanolamine ester of diphenylborinic acid in a minimal
amount of methanol.

e With agitation, add 1M hydrochloric acid to hydrolyze the ester.
o Extraction: Extract the resulting water-insoluble Diphenylborinic acid with diethyl ether.

e Drying and Isolation: Dry the ethereal solution over anhydrous magnesium sulfate, filter, and
carefully remove the solvent under reduced pressure to yield Diphenylborinic acid. The
product should be stored under vacuum.[9]
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Caption: Synthesis workflow for Diphenylborinic Acid via a stable ester.

Applications in Organic Synthesis

Diphenylborinic acid and its derivatives are valuable reagents in organic synthesis, primarily
for the formation of carbon-carbon and carbon-heteroatom bonds.

Boronic acids are cornerstone reagents in palladium-catalyzed Suzuki-Miyaura cross-coupling
reactions, which form C-C bonds between aryl groups.[1] While boronic acids are more
common, borinic acids can also participate in these transformations. The reaction is
fundamental in the synthesis of complex organic molecules, including pharmaceuticals and

advanced materials.[1]
This is a generalized procedure for a palladium-catalyzed Suzuki coupling reaction.[7][10]

Materials:
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Aryl Halide (e.g., 4-Bromoacetophenone)

Diphenylborinic Acid

Palladium(ll) Acetate (Pd(OACc)2)

Triphenylphosphine (PPhs)

Aqueous Sodium Carbonate (2M)

n-Propanol

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

In a three-necked flask equipped with a condenser and nitrogen inlet, combine the aryl
halide (1.0 eq), Diphenylborinic acid (or its corresponding boronic acid, ~1.1 eq), and n-
propanol.

Stir the mixture for 15 minutes to dissolve the solids.

Add the palladium acetate catalyst (~0.003 eq), triphenylphosphine (~0.01 eq), and 2M
agueous sodium carbonate (~1.3 eq).[7]

Heat the mixture to reflux under a nitrogen atmosphere for approximately 1-2 hours,
monitoring the reaction by TLC.[7]

Upon completion, cool the reaction mixture and perform an appropriate workup, typically
involving extraction with an organic solvent (e.g., ethyl acetate), washing with brine, drying,
and purification by column chromatography or recrystallization.[10]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diphenylborinic acid can also serve as a catalyst in the hydroboration of alkenes, a reaction
that adds a hydroboron group across a double bond.[1] Subsequent oxidation yields an
alcohol, typically with anti-Markovnikov regioselectivity, where the hydroxyl group adds to the

less substituted carbon.[11][12][13][14]

Biological Activity and Signaling Pathways

While direct studies on the signaling pathways affected by Diphenylborinic acid are limited,
extensive research on its close derivatives provides significant insight into its potential

biological roles, particularly in modulating intracellular calcium signaling.
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The ethanolamine ester of Diphenylborinic acid, 2-Aminoethoxydiphenyl borate (2-APB), is a
widely studied pharmacological agent.[15] 2-APB is known as a membrane-permeable
modulator of Store-Operated Calcium Entry (SOCE), a critical process for refilling intracellular
calcium stores and sustaining calcium signaling.[16][17]

The SOCE pathway is initiated by the depletion of calcium from the endoplasmic reticulum
(ER). This depletion is sensed by STIM proteins in the ER membrane, which then translocate
and activate Orai channels in the plasma membrane, leading to an influx of extracellular Ca2*.
[17] 2-APB is known to inhibit IP3 receptors and Orai channels, thereby blocking this influx and
modulating a vast array of downstream cellular processes, including gene expression,
proliferation, and migration.[15][16] Given that 2-APB is a direct derivative, it is plausible that
Diphenylborinic acid could serve as a scaffold for developing more potent and selective
modulators of this pathway.

Furthermore, a related but simpler compound, phenylboronic acid, has been shown to inhibit
cancer cell migration by decreasing the activity of Rho family GTP-binding proteins (RhoA,
Racl, and Cdc42).[8]
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Caption: Inhibition of the Store-Operated Calcium Entry (SOCE) pathway by 2-APB.

Safety and Handling

Diphenylborinic acid is considered a hazardous chemical and should be handled with
appropriate safety precautions in a laboratory setting.[3][4]

Table 2: GHS Hazard Information
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Hazard Class Category Statement Reference(s)
o H302: Harmful if
Acute Toxicity, Oral 4 [3][6]
swallowed
Skin H315: Causes skin
. L 2 _ [31[4][6]
Corrosion/Irritation irritation

H318/H319: Causes
1-2A serious eye [31[4]1[6]
damage/irritation

Serious Eye

Damage/Irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 _ o [3][4][6]
respiratory irritation
Exposure)

Handling and Storage:

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
Ensure eyewash stations and safety showers are readily accessible.[4]

e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[4]

» Handling: Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wash hands
thoroughly after handling.[4][18]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from strong oxidizing agents, acids, and bases.[5][7]

Suppliers

Diphenylborinic acid (CAS 2622-89-1) is available from various chemical suppliers. Purity
levels are typically around 98%. When sourcing, it is recommended to request a certificate of
analysis to confirm identity and purity.

Potential Suppliers:

e Sigma-Aldrich[18]
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o Thermo Fisher Scientific (Acros Organics)[19][20]

« LookChem[1][3]

o Chemsrc[4]

¢ ChemicalBook[5]

e Ambeed[21]

¢ Hebei Sankai Chemical Technology Co., Ltd[7]

e JHECHEM CO LTD[16]

¢ Shanghai Nianxing Industrial Co., Ltd[4]

e Dayang Chem (Hangzhou) Co., Ltd.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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